molecular formula C22H20ClFN2O6 B297288 Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate

Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate

Cat. No. B297288
M. Wt: 462.9 g/mol
InChI Key: AKYIRLFFPLUXFN-RQZCQDPDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate, also known as EMD-386088, is a novel selective and potent antagonist of the dopamine D1 receptor. It was first synthesized in 2008 by scientists at Merck Research Laboratories and has since been the subject of numerous scientific studies due to its potential therapeutic applications.

Mechanism of Action

Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate selectively blocks the dopamine D1 receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain. The D1 receptor is involved in regulating the release of dopamine, a neurotransmitter that plays a key role in regulating mood, movement, and cognition. By blocking the D1 receptor, Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate reduces the release of dopamine, which may help to restore normal dopamine signaling in the brain.
Biochemical and Physiological Effects
Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate has been shown to have a number of biochemical and physiological effects, particularly in the brain. Studies have shown that Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate can reduce the release of dopamine in the striatum, a key brain region involved in regulating movement and cognition. This reduction in dopamine release is thought to be responsible for the therapeutic effects of Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate in Parkinson's disease.

Advantages and Limitations for Lab Experiments

Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate has several advantages for use in lab experiments. It is a highly selective and potent antagonist of the dopamine D1 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. However, Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate has some limitations, including its relatively short half-life and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several potential future directions for research on Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate. One area of interest is the potential use of Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate in combination with other drugs for the treatment of Parkinson's disease. Another area of interest is the use of Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate as a tool for studying the role of the dopamine D1 receptor in other neurological disorders, such as schizophrenia and addiction. Finally, there is interest in developing more potent and selective D1 receptor antagonists based on the structure of Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate.

Synthesis Methods

The synthesis of Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate involves a multi-step process starting from commercially available starting materials. The key step involves the reaction of 4-fluorobenzyl isocyanide with 2-chloro-4-(2,6-dimethoxyphenoxy)acetic acid to form the imidazolidinone intermediate. This intermediate is then reacted with ethyl chloroformate and subsequently treated with sodium hydroxide to form the final product, Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate.

Scientific Research Applications

Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate has been extensively studied for its potential therapeutic applications, particularly in the treatment of Parkinson's disease. Parkinson's disease is a neurodegenerative disorder characterized by the loss of dopamine-producing neurons in the brain. Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate has been shown to selectively block the D1 receptor, which is involved in regulating dopamine release in the brain. By blocking this receptor, Ethyl (2-chloro-4-{[1-(4-fluorobenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-6-methoxyphenoxy)acetate may help to restore normal dopamine signaling and alleviate the symptoms of Parkinson's disease.

properties

Molecular Formula

C22H20ClFN2O6

Molecular Weight

462.9 g/mol

IUPAC Name

ethyl 2-[2-chloro-4-[(E)-[1-[(4-fluorophenyl)methyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]-6-methoxyphenoxy]acetate

InChI

InChI=1S/C22H20ClFN2O6/c1-3-31-19(27)12-32-20-16(23)8-14(10-18(20)30-2)9-17-21(28)26(22(29)25-17)11-13-4-6-15(24)7-5-13/h4-10H,3,11-12H2,1-2H3,(H,25,29)/b17-9+

InChI Key

AKYIRLFFPLUXFN-RQZCQDPDSA-N

Isomeric SMILES

CCOC(=O)COC1=C(C=C(C=C1Cl)/C=C/2\C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)OC

SMILES

CCOC(=O)COC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)OC

Canonical SMILES

CCOC(=O)COC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)OC

Origin of Product

United States

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